2-Methyl-6-nitrobenzoic acid
Cat. No. B120224
Key on ui cas rn:
13506-76-8
M. Wt: 181.15 g/mol
InChI Key: CCXSGQZMYLXTOI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[C:14]([O:15][CH3:16])([O:17][CH3:18])([O:19][CH3:20])[CH3:21].[CH3:1][c:2]1[c:3]([C:4](=[O:5])[OH:6])[c:7]([N+:11](=[O:12])[O-:13])[cH:8][cH:9][cH:10]1>>[CH3:1][c:2]1[c:3]([C:4](=[O:5])[O:6][CH3:14])[c:7]([N+:11](=[O:12])[O-:13])[cH:8][cH:9][cH:10]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
|
reactant
|
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Smiles
|
COC(C)(OC)OC
|
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Name
|
|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cc1cccc([N+](=O)[O-])c1C(=O)O
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Outcomes
Product
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Name
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|
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Type
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product
|
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Smiles
|
COC(=O)c1c(C)cccc1[N+](=O)[O-]
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
